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Compound of Interest

Compound Name: GSK 1562590 hydrochloride

Cat. No.: B10760792

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of
GSK1562590 hydrochloride, a potent and selective urotensin-Il (UT) receptor antagonist.[1][2]
Proper preparation and storage of this compound are critical for ensuring its stability and
obtaining reliable, reproducible results in downstream applications. GSK1562590 hydrochloride
is utilized in research to investigate the physiological roles of the urotensin system, particularly
in cardiovascular and neuroscience studies.[2][3]

Compound Data and Properties

A summary of the essential quantitative data for GSK1562590 hydrochloride is presented
below. This information is crucial for accurate calculations and proper handling of the
compound.
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Property Value Source
CAS Number 1003878-07-6 [2][41[5]
Molecular Formula C30H30Cl2N4O4-HCI [2][4]
Molecular Weight 617.95 g/mol [2][41[5]
Physical Appearance Off-white solid [4115]
Solubility <61.8 mg/mL in DMSO [4][5]
Storage (Solid) Store at -20°C [415]

] Aliquot and store at -20°C. Use
Storage (Solution) o [1]
within 1 month.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of GSK1562590
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

GSK1562590 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile, polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» Vortex mixer and/or sonicator

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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1. Calculation of Required Mass:
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 617.95 g/mol /
1000 Mass (mg) = 6.18 mg

2. Step-by-Step Method:

Equilibration: Before opening, allow the vial of GSK1562590 hydrochloride to warm to room
temperature to prevent condensation.

Weighing: Carefully weigh out 6.18 mg of the compound using an analytical balance and
place it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly. If necessary, use a sonicator bath for
a few minutes to ensure the compound is completely dissolved. The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile
polypropylene tubes.[1]

Storage: Store the aliquots in a tightly sealed container at -20°C. It is recommended to use
the prepared stock solutions within one month.[1] Long-term storage of solutions is not
advised.[4]

Safety Precautions:

e Always handle GSK1562590 hydrochloride in a well-ventilated area or a chemical fume
hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and
eye contact.
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Diagrams and Workflows

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow of the protocol for preparing a stock solution of
GSK1562590 hydrochloride.
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Workflow for GSK1562590 Hydrochloride Stock Solution Preparation

1. Calculate Required Mass
(e.g., 6.18 mg for 1 mL of 10 mM)

'

2. Equilibrate Compound
to Room Temperature

3. Weigh Compound

4. Add DMSO
(e.g., 1 mL)

5. Dissolve Completely
(Vortex/Sonicate)

6. Aliquot into
Single-Use Vials

7. Store Aliquots
at -20°C

Click to download full resolution via product page

Caption: Workflow for GSK1562590 Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10760792?utm_src=pdf-custom-synthesis
https://www.abmole.com/literature/gsk-1562590-hydrochloride-coa.html
https://www.tocris.com/products/gsk-1562590-hydrochloride_5110
https://cymitquimica.com/products/3D-DQB87807/gsk-1562590-hydrochloride/
https://www.apexbt.com/gsk-1562590-hydrochloride.html
https://www.amerigoscientific.com/gsk-1562590-hydrochloride-item-372617.html
https://www.benchchem.com/product/b10760792#preparing-stock-solutions-of-gsk-1562590-hydrochloride
https://www.benchchem.com/product/b10760792#preparing-stock-solutions-of-gsk-1562590-hydrochloride
https://www.benchchem.com/product/b10760792#preparing-stock-solutions-of-gsk-1562590-hydrochloride
https://www.benchchem.com/product/b10760792#preparing-stock-solutions-of-gsk-1562590-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10760792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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